Cas no 2008421-97-2 (4-ethyl-6',7'-dihydro-5'H-spirocyclopentane-1,4'-thieno3,2-cpyridine)

• Product Name: 4-ethyl-6',7'-dihydro-5'H-spirocyclopentane-1,4'-thieno3,2-cpyridine
• CAS No: 2008421-97-2
• MF: C₁₃H₁₉NS
• MW: 221.361662149429
• CID: 5603872
• PubChem ID: 165470268
• Update Time: 2025-07-09

4-ethyl-6',7'-dihydro-5'H-spirocyclopentane-1,4'-thieno3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 2008421-97-2
• EN300-1074959
• 4-ethyl-6',7'-dihydro-5'H-spiro[cyclopentane-1,4'-thieno[3,2-c]pyridine]
• 4-ethyl-6',7'-dihydro-5'H-spirocyclopentane-1,4'-thieno3,2-cpyridine

• Inchi： 1S/C13H19NS/c1-2-10-3-6-13(9-10)11-5-8-15-12(11)4-7-14-13/h5,8,10,14H,2-4,6-7,9H2,1H3
• InChI Key： NCDKWSSNQHLLOM-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCNC12CCC(CC)C1

Computed Properties

• Exact Mass: 221.12382078g/mol
• Monoisotopic Mass: 221.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.3Ų

Additional information on 4-ethyl-6',7'-dihydro-5'H-spirocyclopentane-1,4'-thieno3,2-cpyridine

Comprehensive Overview of 4-ethyl-6',7'-dihydro-5'H-spirocyclopentane-1,4'-thieno[3,2-c]pyridine (CAS No. 2008421-97-2)

4-ethyl-6',7'-dihydro-5'H-spirocyclopentane-1,4'-thieno[3,2-c]pyridine (CAS No. 2008421-97-2) is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This spirocyclic derivative combines a thienopyridine core with a cyclopentane ring, offering a versatile scaffold for drug discovery. Its molecular architecture is characterized by a spiro junction, which enhances its three-dimensional complexity and potential for selective interactions with biological targets. Researchers are particularly interested in its applications for modulating enzyme activity and receptor binding, making it a promising candidate for therapeutic development.

The compound's CAS number 2008421-97-2 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Recent trends in AI-driven drug discovery have highlighted the importance of such spirocyclic compounds, as they often exhibit improved metabolic stability and bioavailability compared to planar structures. This aligns with the growing demand for next-generation small-molecule therapeutics, a topic frequently searched in scientific literature and patent filings. The ethyl substitution at the 4-position further fine-tunes the compound's physicochemical properties, influencing its lipophilicity and blood-brain barrier permeability—key factors in CNS drug design.

In synthetic chemistry, 4-ethyl-6',7'-dihydro-5'H-spirocyclopentane-1,4'-thieno[3,2-c]pyridine exemplifies the convergence of heterocyclic chemistry and spiroannulation strategies. Its thieno[3,2-c]pyridine moiety is a privileged structure in medicinal chemistry, often associated with kinase inhibition and GPCR modulation. These attributes resonate with current industry focus areas like targeted cancer therapies and neurodegenerative disease research, which dominate recent PubMed and Google Scholar queries. The compound's dihydro feature also suggests potential redox activity, a property explored in prodrug design and oxidative stress mitigation applications.

From a commercial perspective, suppliers of CAS 2008421-97-2 often highlight its ≥95% purity and suitability for high-throughput screening (HTS) libraries. This aligns with pharmaceutical companies' needs for diverse compound collections to identify novel lead structures. The spirocyclopentane-thienopyridine hybrid structure has also been referenced in patents related to inflammatory mediators and ion channel modulators, addressing another hot topic in precision medicine development. Analytical characterization typically involves HPLC-MS and NMR spectroscopy, techniques frequently searched alongside the compound name in chemical vendor platforms.

Environmental and safety profiles of 4-ethyl-6',7'-dihydro-5'H-spirocyclopentane-1,4'-thieno[3,2-c]pyridine are carefully documented in SDS sheets, with particular attention to proper handling under GLP conditions. While not classified as hazardous, its molecular weight (261.38 g/mol) and logP values suggest requirements for specific storage conditions—information highly sought after by laboratory managers. The compound's stability under various pH conditions is another frequently researched aspect, especially for formulators working on oral dosage forms or parenteral solutions.

Future research directions for CAS 2008421-97-2 may explore its potential in photopharmacology (a rising field combining light-sensitive compounds with drug action) or as a fragment in PROTAC (proteolysis-targeting chimera) development. These cutting-edge applications reflect the compound's adaptability to modern drug discovery paradigms, a quality that makes it persistently relevant in chemical biology discussions and grant proposals. Its structural features continue to inspire computational chemists developing AI-based molecular property predictors, another trending intersection between chemistry and machine learning.